Cas no 98446-49-2 (2,4-Dichloro-5-methoxyaniline)

• Product Name: 2,4-Dichloro-5-methoxyaniline
• CAS No: 98446-49-2
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD00974410
• CID: 61975
• PubChem ID: 87557826
• Update Time: 2025-10-18

2,4-Dichloro-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-methoxyaniline
• 5-Amino-2,4-dichloroanisole
• 10027 5-AMINO-4,6-DICHLORO ANISOLE
• 4,6-Dichloro-m-anisidine
• 2,4-dichloro-5-methoxy-aniline
• 2,4-Dichloro-5-methoxybenzenamine
• 2,4-dichloro-5-methoxy aniline
• 2,4-Dichloro-5-methoxy-phenylamine
• BENZENAMINE, 2,4-DICHLORO-5-METHOXY-
• 2,4-dichloro-5-methoxyphenylamine
• PubChem4393
• KSC486M7L
• MLS000707240
• 2,4-di-chloro-5-methoxyaniline
• AJROJTARXSATEB-UHFFFAOYSA-N
• HMS2648D09
• BCP07142
• EBD16522
• SBB059074
• CL9088
• VZ3
• Bosutinib Impurity 29

• MDL： MFCD00974410
• Inchi： 1S/C7H7Cl2NO/c1-11-7-3-6(10)4(8)2-5(7)9/h2-3H,10H2,1H3
• InChI Key： AJROJTARXSATEB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)N)Cl

Computed Properties

• Exact Mass: 190.99000
• Monoisotopic Mass: 190.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Yellow or brown liquid
• Density: 1.375
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 290.1°C at 760 mmHg
• Flash Point: 129.3ºC
• Refractive Index: 1.587
• PSA: 35.25000
• LogP: 3.16540
• Solubility: Insoluble in water

2,4-Dichloro-5-methoxyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：UN2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Dichloro-5-methoxyaniline

2,4-Dichloro-5-methoxyaniline (CAS No. 98446-49-2): A Comprehensive Overview

2,4-Dichloro-5-methoxyaniline is a versatile organic compound with the CAS registry number 98446-49-2. This compound belongs to the class of aromatic amines, specifically aniline derivatives, and is widely recognized for its applications in various chemical industries. The molecular structure of 2,4-dichloro-5-methoxyaniline consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, a methoxy group at the 5 position, and an amino group (-NH₂) directly attached to the benzene ring. This unique substitution pattern imparts distinctive chemical properties to the compound, making it valuable in numerous synthetic processes.

The synthesis of 2,4-dichloro-5-methoxyaniline typically involves multi-step reactions, often starting from chloroaniline derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize reaction conditions and minimize by-products. These innovations have not only improved yield but also reduced the environmental footprint of its manufacturing process.

One of the most significant applications of 2,4-dichloro-5-methoxyaniline is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, making them promising candidates for antiviral therapies. Additionally, its role in drug discovery has been further enhanced by its ability to act as a building block for complex molecular architectures.

In the field of materials science, 2,4-dichloro-5-methoxyaniline has found applications in the development of advanced materials such as conductive polymers and high-performance adhesives. Its electron-withdrawing groups (chlorine atoms) and electron-donating methoxy group create a balance that enhances the material's electrical properties. Recent research has focused on incorporating this compound into polymer blends to improve their thermal stability and mechanical strength.

The electronic properties of 2,4-dichloro-5-methoxyaniline also make it a valuable component in electrochemical applications. It has been used as an electrode material in supercapacitors due to its high specific capacitance and excellent charge-discharge performance. Furthermore, its ability to undergo redox reactions makes it a potential candidate for use in dye-sensitized solar cells (DSSCs). Recent studies have demonstrated that incorporating this compound into DSSC architectures can significantly enhance light absorption and energy conversion efficiency.

From an environmental perspective, understanding the fate and behavior of 2,4-dichloro-5-methoxyaniline in natural systems is crucial for assessing its potential impact on ecosystems. Research has shown that this compound undergoes biodegradation under specific microbial conditions, although its persistence in certain environments remains a concern. Efforts are ongoing to develop bioremediation strategies that can effectively degrade this compound in contaminated sites.

In conclusion, 2,4-dichloro-5-methoxyaniline (CAS No. 98446-49-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure enables it to serve as a key intermediate in pharmaceuticals, materials science, and electrochemical technologies. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing modern chemistry is expected to grow further.